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Compound of Interest

tert-Butyl (2-
Compound Name: )
aminocyclopentyl)carbamate

Cat. No.: B152970

An In-depth Technical Guide to tert-Butyl (2-aminocyclopentyl)carbamate

This guide provides a comprehensive overview of tert-Butyl (2-aminocyclopentyl)carbamate,
a versatile building block in modern organic and medicinal chemistry. The content is tailored for
researchers, scientists, and drug development professionals, offering detailed information on its
chemical properties, synthesis, and applications.

Introduction

tert-Butyl (2-aminocyclopentyl)carbamate is a carbamate-protected diamine derivative of
cyclopentane. The presence of two amine groups, one of which is protected by a tert-
butoxycarbonyl (Boc) group, makes it a valuable intermediate in the synthesis of more complex
molecules. The specific stereochemistry of the amino and carbamate groups on the
cyclopentane ring gives rise to several different isomers, each with unique properties and
applications. This guide will cover the properties of the general structure as well as specific,
commercially available stereoisomers.

Chemical and Physical Properties

The general properties of tert-Butyl (2-aminocyclopentyl)carbamate are summarized below.
It is important to note that while the molecular formula and weight are the same for all
stereoisomers, physical properties such as melting point, boiling point, and optical activity will
vary.
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Table 1: General Properties of tert-Butyl (2-aminocyclopentyl)carbamate

Property Value Source(s)
Molecular Formula C10H20N202 [1112][3][4]
Molecular Weight 200.28 g/mol [1112][31[4]
Physical Form Solid

Table 2: CAS Numbers of Common Stereoisomers

Stereoisomer

CAS Number

tert-Butyl N-[(1S,2R)-2-

aminocyclopentyl]carbamate

445479-01-6[1][4]

tert-Butyl ((1S,2S)-2-

aminocyclopentyl)carbamate

586961-34-4[2]

tert-Butyl N-[(1R,2R)-2-

aminocyclopentyl]carbamate

1016971-66-6

tert-Butyl ((1R,3S)-3-

aminocyclopentyl)carbamate

774212-81-6[3]

tert-Butyl N-[(1S,3S)-3-

aminocyclopentyl]carbamate

645400-44-8

tert-Butyl (2-aminocyclopentyl)carbamate

(unspecified stereochemistry)

1193388-07-6

Table 3: Reported Physical Properties of Specific Isomers and Related Compounds
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Compound Property Value Source(s)
tert-Butyl N-
[(1R,2R)-2- - _ 304.2+31.0 °C
] Boiling Point ) [5]
aminocyclopentyl]carb (Predicted)
amate
) 1.04+0.1 g/cm3
Density ) [5]
(Predicted)
12.25+0.40
pKa : [5]
(Predicted)
tert-Butyl carbamate ) ]
Melting Point 105 -109 °C [6][7118]

(related compound)

Synthesis

A practical synthetic route to trans-tert-butyl-2-aminocyclopentylcarbamate has been

developed, which allows for the production of multigram quantities of both enantiomers without

the need for chromatography.[9] The general workflow for this synthesis is outlined below.

Experimental Protocol: Synthesis of trans-tert-butyl-2-
aminocyclopentylcarbamate

A short and practical synthesis involves the opening of a tosyl-activated cyclopentene aziridine.

[9] The racemic mixture of trans-tert-butyl-2-aminocyclopentylcarbamate can then be resolved

into its constituent enantiomers using 10-camphorsulfonic acid.[9]
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Synthesis of Racemic trans-tert-butyl-2-aminocyclopentylcarbamate

Cyclopentene

Aziridination with
tosyl activation

Tosyl-activated

cyclopentene aziridine

Aziridine opening

Racemic trans-tert-butyl-
2-aminocyclopentylcarbamate

Optical Resolution

Resolution with
10-camphorsulfonic acid

Enantiomerically pure
(1R,2R) and (1S,2S)
isomers

Click to download full resolution via product page

Caption: Synthetic workflow for trans-tert-butyl-2-aminocyclopentylcarbamate.
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Applications in Research and Drug Development

tert-Butyl (2-aminocyclopentyl)carbamate and its various isomers are valuable in several
areas of chemical research and development:

Chiral Ligands: The optically active forms of this compound can serve as scaffolds for the
creation of chiral ligands used in asymmetric catalysis.[9]

o Peptide Nucleic Acids (PNAS): It has potential utility as a modified backbone unit for peptide
nucleic acids.[9]

» Building Block for Biologically Active Molecules: The compound serves as a crucial building
block in the synthesis of biologically active molecules and drug candidates.[2] For instance,
the (1S,2S)-configuration is important for binding to the S1 pocket of dipeptidyl peptidase-IV
(DPP-IV), making it a target for the development of DPP-IV inhibitors.[2]

» Organic Synthesis: The Boc-protected amine allows for selective reactions at the
unprotected amine group, making it a versatile intermediate in multi-step organic syntheses.

[2]

Safety and Handling

The safety data for tert-Butyl (2-aminocyclopentyl)carbamate itself is not extensively
detailed. However, safety information for the related compound tert-butyl carbamate and some
isomers provides guidance.

Table 4: Hazard Statements and Precautionary Measures for a Related Isomer
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Isomer

Hazard Statements

Precautionary
Statements

Source

tert-butyl n-[(1S,3S)-3-

aminocyclopentyl]carb

amate

H302 (Harmful if
swallowed), H315
(Causes skin
irritation), H319
(Causes serious eye
irritation), H335 (May
cause respiratory

irritation)

P261 (Avoid breathing
dust/fume/gas/mist/iva
pors/spray),
P305+P351+P338 (IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.)

General Handling Recommendations:

a lab coat.

In case of exposure:

Use in a well-ventilated area.[6]

In all cases of significant exposure, seek medical attention.[6]

Handle in accordance with good industrial hygiene and safety practices.[6]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

Store in a dry, cool, and well-ventilated place with the container tightly closed.[6]

Eyes: Rinse immediately with plenty of water for at least 15 minutes.[6]
Skin: Wash off immediately with plenty of water for at least 15 minutes.[6]
Ingestion: Clean mouth with water and drink plenty of water afterwards.[6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[6]
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Conclusion

tert-Butyl (2-aminocyclopentyl)carbamate is a key chemical intermediate with significant
potential in various fields, particularly in the development of pharmaceuticals and chiral
materials. The ability to synthesize specific stereoisomers allows for fine-tuning of molecular
properties for targeted applications. Researchers and developers should pay close attention to
the specific isomer being used, as this will have a profound impact on the outcome of their
work. Proper safety precautions are essential when handling this and related chemical
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b152970#tert-butyl-2-aminocyclopentyl-carbamate-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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